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Abstract

This technical guide provides a comprehensive review of the available scientific literature on
the chemical compound 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate. Despite a
thorough search of chemical databases and scientific literature, specific data regarding the
synthesis, biological activity, mechanism of action, and quantitative experimental results for this
particular molecule are exceedingly scarce. This document summarizes the available chemical
identity information and provides a broader context based on related indole-6-carboxylic acid
derivatives, which are significant in medicinal chemistry. The absence of dedicated research on
the title compound suggests it may primarily serve as a chemical intermediate or a library
compound that has not yet been the subject of in-depth biological investigation.

Introduction

The indole scaffold is a privileged structure in drug discovery, forming the core of numerous
natural products and synthetic molecules with a wide range of biological activities.[1]
Derivatives of indole are known to possess anti-inflammatory, antimicrobial, antiviral, and
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anticancer properties, among others.[1] Specifically, indole-6-carboxylic acid and its derivatives
are recognized as important intermediates in the synthesis of various pharmaceuticals,
including agents targeting neurological disorders and cancer.[2] This review focuses on the
specific diester, 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate, aiming to collate and
present all available technical information for the scientific community.

Chemical and Physical Properties

1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is a known chemical entity, and its basic
properties have been cataloged by various chemical suppliers. A summary of this information is
presented in Table 1.

Property Value Reference

CAS Number 354587-63-6 [Chemical Supplier Databases]

Molecular Formula C15H17NOa [Chemical Supplier Databases]

Molecular Weight 275.30 g/mol [Chemical Supplier Databases]
CC(C)

Canonical SMILES (C)OC(=0O)N1C=CC2=C1C=C( [Chemical Supplier Databases]

C=C2)C(=0)0C

Structure L [Chemical Supplier Databases]

Note: The structure is a representation based on the chemical name.

Synthesis and Characterization

A detailed, peer-reviewed synthesis protocol specifically for 1-tert-Butyl 6-methyl 1H-indole-
1,6-dicarboxylate has not been identified in the public domain. However, general synthetic
strategies for related indole-1,6-dicarboxylates can be inferred from the literature on indole
chemistry.

The synthesis would likely involve the N-protection of an indole-6-carboxylic acid derivative
followed by esterification. The tert-butoxycarbonyl (Boc) group is a common protecting group
for the indole nitrogen, which can be introduced using di-tert-butyl dicarbonate. The methyl
ester at the 6-position could be introduced via standard esterification procedures.
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A plausible, though unverified, synthetic workflow is proposed below.

Starting Material Step 1: N-Protection Step 2: Esterification Final Product

1-(tert-butoxycarbonyl)
. . Di-tert-butyl dicarbonate, -1H-indole-6-carboxylic acid Methanol, 1-tert-Butyl 6-methyl
ldciEiecabexylicac Base Acid catalyst 1H-indole-1,6-dicarboxylate

Click to download full resolution via product page

Figure 1: Plausible synthetic workflow for the target compound.

Characterization of the final product would typically involve techniques such as *H NMR, 13C
NMR, mass spectrometry, and infrared spectroscopy to confirm its structure and purity.

Biological Activity and Mechanism of Action

There is a significant lack of published data on the biological activity of 1-tert-Butyl 6-methyl
1H-indole-1,6-dicarboxylate. No studies detailing its screening against biological targets, its
mechanism of action, or any quantitative data such as ICso or ECso values were found.

However, the broader class of indole derivatives is well-studied. For instance, various
substituted indole-6-carboxylic acids have been synthesized and evaluated for their potential
as antiproliferative agents, targeting receptors like EGFR and VEGFR-2.[3] Additionally, other
indole derivatives have been investigated as inhibitors of enzymes such as cyclooxygenase
(COX) and indoleamine 2,3-dioxygenase (IDO1).[4][5]

It is plausible that 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate may have been
synthesized as part of a larger chemical library for high-throughput screening, but the results of
such screenings are not publicly available.

Experimental Protocols

Due to the absence of published research specifically on this compound, no detailed
experimental protocols for its biological evaluation can be provided. For researchers interested
in investigating the potential activities of this molecule, general protocols for relevant assays
can be adapted from studies on other indole derivatives. For example, protocols for in vitro
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cytotoxicity assays (e.g., MTT assay) or enzyme inhibition assays would be relevant starting
points.

Conclusion and Future Perspectives

1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is a chemically defined compound that is
commercially available. However, a thorough literature review reveals a striking absence of
scientific research into its synthesis, biological properties, and potential therapeutic
applications. This suggests that the compound is likely utilized as a building block in the
synthesis of more complex molecules or remains an unexplored entity within vast chemical
libraries.

Future research could focus on the de novo synthesis and complete characterization of this
molecule, followed by a comprehensive biological screening against a panel of relevant targets,
such as kinases, GPCRs, or enzymes involved in cancer and inflammatory pathways. Such
studies would be necessary to elucidate any potential therapeutic value of this specific indole
derivative. Until such data becomes available, its role in the landscape of medicinal chemistry
remains undefined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. ["1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate”
literature review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342479#1-tert-butyl-6-methyl-1h-indole-1-6-
dicarboxylate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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